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Compound of Interest

Compound Name: SEL120-34A

Cat. No.: B1457845 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of the Potent CDK8 Inhibitor, SEL120-34A.

This document provides crucial safety protocols and logistical plans for the handling and

disposal of SEL120-34A, a selective and potent ATP-competitive inhibitor of CDK8. While the

manufacturer's Safety Data Sheet (SDS) for SEL120-34A may indicate minimal immediate

hazards, the nature of this compound as a potent kinase inhibitor necessitates a cautious and

well-documented approach to its handling in a laboratory setting. This guide is intended to

supplement, not replace, your institution's specific safety protocols and a thorough risk

assessment for your particular use case.

Personal Protective Equipment (PPE)
A comprehensive risk assessment should guide the selection of appropriate PPE. The following

table summarizes recommended PPE for various laboratory activities involving SEL120-34A.
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Activity Recommended PPE Rationale

Handling Solid Compound

(Weighing, Aliquoting)

- Disposable, solid-front lab

coat with tight-fitting cuffs-

Double gloves (e.g., nitrile or

neoprene)- Safety glasses with

side shields or chemical splash

goggles- Powered Air-Purifying

Respirator (PAPR) or N95

respirator within a certified

chemical fume hood

High risk of aerosolization and

inhalation of the potent

powder. Full respiratory

protection is critical to prevent

inadvertent exposure.

Preparing Solutions (e.g., in

DMSO)

- Chemical-resistant lab coat-

Chemical splash goggles-

Single pair of chemical-

resistant gloves (butyl rubber,

fluoroelastomer, or neoprene

recommended for prolonged

handling of DMSO)

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills. DMSO's

ability to enhance skin

absorption of other chemicals

necessitates careful glove

selection.[1]

In Vitro and In Vivo Dosing

- Lab coat- Safety glasses-

Appropriate chemical-resistant

gloves

To protect from splashes and

direct contact with the

compound in solution.

Operational Plans: Handling and Storage
Proper handling and storage procedures are critical to ensure the integrity of the compound

and the safety of laboratory personnel.

Storage:
Solid Form: Store at -20°C for long-term stability (up to 3 years).

Stock Solutions: Store in aliquots at -80°C to avoid repeated freeze-thaw cycles (stable for

over 1 year). For short-term storage, 4°C is acceptable for over a week.

Solution Preparation Protocol (in vitro):

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5464911/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1457845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Experiment Checklist:

Ensure a certified chemical fume hood is available and functioning correctly.

Verify the location of the nearest eyewash station and safety shower.

Assemble all necessary PPE as outlined in the table above.

Prepare a designated waste container for contaminated materials.

Reconstitution:

Allow the vial of solid SEL120-34A to equilibrate to room temperature before opening to

prevent condensation.

Perform all manipulations of the solid compound within a chemical fume hood.

To prepare a stock solution, dissolve SEL120-34A in fresh, anhydrous DMSO. Sonication

may be used to aid dissolution. For example, a 10 mM stock solution can be prepared by

dissolving 4.15 mg of SEL120-34A in 1 mL of DMSO.

Working Solutions:

Prepare further dilutions of the stock solution in the appropriate cell culture medium or

buffer immediately before use.

Disposal Plan
All materials that have come into contact with SEL120-34A must be treated as hazardous

chemical waste.

Unused Compound and Contaminated Labware:

Collect all unused or expired solid compounds, as well as contaminated labware (e.g.,

vials, pipette tips, weighing paper, gloves), in a designated, puncture-resistant, and sealed

hazardous waste container.

Label the container clearly as "Hazardous Waste" and include "SEL120-34A" on the label.
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Liquid Waste:

Collect all solutions containing SEL120-34A in a sealed, leak-proof hazardous waste

container.

Do not mix with other waste streams unless compatibility has been confirmed.

Decontamination:

Wipe down all surfaces and equipment that have come into contact with SEL120-34A with

a suitable solvent (e.g., 70% ethanol) followed by a cleaning agent.

Dispose of all cleaning materials as hazardous waste.

Final Disposal:

Dispose of all hazardous waste through your institution's Environmental Health and Safety

(EHS) department or a certified hazardous waste vendor. Do not pour any waste

containing SEL120-34A down the drain.

Experimental Workflow and Safety Decision Making
The following diagram illustrates a logical workflow for assessing the appropriate level of

personal protective equipment when working with SEL120-34A.
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SEL120-34A: PPE Selection Workflow

Risk Assessment

PPE Selection

Post-Experiment

Start: Planned Experiment with SEL120-34A

What is the physical form of the compound being handled?

Solid / Powder
(Weighing, Aliquoting)

Solid

Liquid / Solution
(Diluting, Dosing)

Liquid

Enhanced PPE:
- Double Gloves

- Respirator (in fume hood)
- Goggles/Face Shield
- Disposable Lab Coat

Standard PPE:
- Chemical-Resistant Gloves

- Safety Goggles
- Lab Coat

Decontaminate Work Area

Dispose of all waste as hazardous

End of Procedure

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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